Cas no 84633-05-6 (Agrimols; Agrimol C, Di-O-de-Me)

• Product Name: Agrimols; Agrimol C, Di-O-de-Me
• CAS No: 84633-05-6
• MF: C₃₄H₄₀O₁₂
• MW: 640.674211502075
• CID: 729305
• Update Time: 2024-03-01

Agrimols; Agrimol C, Di-O-de-Me Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,1,1'-[[2,4,6-trihydroxy-5-(1-oxobutyl)-1,3-phenylene]bis[methylene(2,4,6-trihydroxy-5-methyl-3,1-phenylene)]]bis-(9CI)
• 1-Butanone,1,1'-[[2,4,6-trihydroxy-5-(1-oxobutyl)-1,3-phenylene]bis[methylene(2,4,6-trihydroxy-5-methyl-3,1-phenylene)]]bis-(
• Trisabbreviatain BBB
• CID 102574600
• 1-Butanone, 1,1'-[[2,4,6-trihydroxy-5-(1-oxobutyl)-1,3-phenylene]bis[methylene(2,4,6-trihydroxy-5-methyl-3,1-phenylene)]]bis- (9CI)
• Agrimols; Agrimol C, Di-O-de-Me

• Inchi： 1S/C34H40O12/c1-6-9-20(35)23-28(40)14(4)26(38)16(31(23)43)12-18-30(42)19(34(46)25(33(18)45)22(37)11-8-3)13-17-27(39)15(5)29(41)24(32(17)44)21(36)10-7-2/h38-46H,6-13H2,1-5H3
• InChI Key： IPXIBDHXVMMJHH-UHFFFAOYSA-N
• SMILES： OC1C(=C(C(C(CCC)=O)=C(C=1CC1C(=C(C)C(=C(C(CCC)=O)C=1O)O)O)O)O)CC1C(=C(C)C(=C(C(CCC)=O)C=1O)O)O

Computed Properties

• Exact Mass: 640.252
• Monoisotopic Mass: 640.252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 46
• Rotatable Bond Count: 13
• Complexity: 968
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 233

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Boiling Point: 919.8±65.0 °C(Predicted)
• pka: 7.26±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Curcuminoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids Curcuminoids